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Compound of Interest

Compound Name: DBG-3A Dihexyl Mesylate

Cat. No.: B15354740 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available information and general

best practices for the handling of research chemicals. No specific Safety Data Sheet (SDS) for

DBG-3A Dihexyl Mesylate was found in the public domain. Users should exercise caution and

follow all institutional and regulatory guidelines for handling chemicals of unknown toxicity.

Introduction
DBG-3A Dihexyl Mesylate is identified as an impurity of the anticoagulant medication

Dabigatran.[1] As a research and reference standard, it is primarily used in analytical method

development, validation, and quality control applications within the pharmaceutical industry.[2]

This guide provides a consolidated overview of its known properties and outlines

recommended safety and handling procedures based on general laboratory best practices.

Physicochemical Properties
Limited quantitative data is available for DBG-3A Dihexyl Mesylate. The following table

summarizes the computed and reported properties from available sources.
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Property Value Source

Chemical Name

Ethyl (Z)-3-(3-

(((hexyloxy)carbonyl)amino)-4-

(2-((4-(N'-

((hexyloxy)carbonyl)carbamimi

doyl)phenyl)amino)-N-

methylacetamido)-N-(pyridin-2-

yl)benzamido)propanoate

methanesulfonate

[2][3]

Molecular Formula C41H55N7O8 : CH4O3S [2][4]

Molecular Weight 870.0 g/mol (Computed) [5]

Monoisotopic Mass 869.39932690 Da (Computed) [5]

Safety and Handling Precautions
Due to the absence of a specific Safety Data Sheet (SDS), DBG-3A Dihexyl Mesylate should

be handled with the universal precautions applied to chemicals of unknown toxicity. The

following guidelines are based on general best practices for laboratory safety.

Personal Protective Equipment (PPE)
When handling DBG-3A Dihexyl Mesylate, the following PPE should be worn at all times:

Eye Protection: Safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat and appropriate protective clothing.

Respiratory Protection: In cases where aerosols or dust may be generated, a respirator may

be necessary.

Engineering Controls
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Work with this compound should be conducted in a well-ventilated area, preferably within a

chemical fume hood.

General Handling Procedures
Read and understand all available safety information before handling.[2]

Avoid contact with skin, eyes, and clothing.

Do not inhale dust, fumes, or vapors.

Prevent spills and splashes.[2]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials.

First Aid Measures
In the event of exposure, the following first aid measures should be taken immediately:

If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek medical attention.

If Swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal
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Dispose of DBG-3A Dihexyl Mesylate and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. This material and its container

must be disposed of as hazardous waste.

Experimental Protocols
No specific experimental protocols for the use or handling of DBG-3A Dihexyl Mesylate were

found in the public domain. Researchers should develop their own protocols in accordance with

established laboratory procedures and safety guidelines.

Logical Workflow for Safe Handling
The following diagram illustrates a general workflow for the safe handling of a research

chemical like DBG-3A Dihexyl Mesylate, from acquisition to disposal.
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Caption: General workflow for safe chemical handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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